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Compound of Interest

Compound Name: Strontium-85

Cat. No.: B084106

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the established methods for the purification
of Strontium-85 (Sr-85) chloride, a critical radionuclide in various research and medical
applications. The focus is on providing detailed, actionable protocols and comparative data to
aid in the selection and implementation of the most suitable purification strategy. Sr-85 is
typically produced via the proton or deuteron bombardment of a rubidium (Rb) target,
necessitating robust purification methods to separate the desired radionuclide from the bulk
target material and other potential impurities. The primary purification techniques discussed are
ion exchange chromatography, precipitation, and solvent extraction.

Overview of Purification Methods

The choice of purification method for Strontium-85 chloride depends on several factors,
including the scale of production, the required final purity, the available equipment, and the
chemical form of the target and product. Each method offers distinct advantages and
disadvantages in terms of selectivity, capacity, speed, and the generation of radioactive waste.

lon Exchange Chromatography is a highly effective and widely used method for the purification
of Sr-85. It offers excellent separation of strontium from rubidium and other metallic impurities.
The use of strontium-selective resins, such as Eichrom's Sr Resin, has become a standard
practice due to its high affinity for strontium in nitric acid media.[1][2]
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Precipitation methods are classical radiochemical techniques that can be employed for the
separation of Sr-85. These methods are often used for initial bulk separation or when
specialized chromatography resins are unavailable. Common precipitation techniques involve
the formation of insoluble strontium salts, such as strontium nitrate or strontium carbonate.[3][4]

Solvent Extraction provides another viable route for the purification of Sr-85. This technique
relies on the differential solubility of strontium complexes in immiscible liquid phases. Crown
ethers have shown particular promise as selective extractants for strontium.[5][6]

lon Exchange Chromatography

lon exchange chromatography is the most prevalent method for achieving high-purity
Strontium-85 chloride. The process generally involves dissolving the irradiated rubidium
chloride target, loading the solution onto a chromatography column packed with a strontium-
selective resin, washing away impurities, and finally eluting the purified Sr-85.

Experimental Protocol: Two-Step lon Exchange
Purification

This protocol is based on a well-established procedure for the separation of Sr-85 from an
irradiated rubidium chloride target.[7] It employs a primary separation using a strontium-
selective extraction resin followed by a secondary clean-up on a cation exchange resin.

Materials and Reagents:

Irradiated Rubidium Chloride (RbCI) target

Deionized water

8 M Nitric Acid (HNO3s)

0.05 M Nitric Acid (HNOs)

Concentrated Hydrochloric Acid (HCI)

0.1 M Hydrochloric Acid (HCI)

3 M Hydrochloric Acid (HCI)
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6 M Hydrochloric Acid (HCI)

e Sr Resin (Eichrom, 100-150 mesh)

e Dowex 50W-X8 resin (200-400 mesh)

o Chromatography columns (e.g., 5 mm internal diameter)

o Glassware (beakers, flasks)

e Hot plate/evaporation unit

o Gamma-ray spectrometer with a calibrated Germanium detector
Procedure:

e Target Dissolution:

o

Dissolve the irradiated RbCl target in 2 mL of deionized water.

Add 2 mL of 8 M HNOs to the solution.

[¢]

[¢]

Evaporate the solution almost to dryness to remove chloride ions.

[e]

Re-dissolve the residue in 2 mL of 8 M HNOs and evaporate to dryness again.

o

Finally, dissolve the residue in 4 mL of 8 M HNO:s.

e Primary Separation on Sr Resin:

o

Prepare a column (e.g., 5 mm ID x 50 mm height) packed with Sr Resin.

Pre-condition the column with 8 M HNOs.

[e]

o

Load the dissolved target solution onto the column.

[¢]

Wash the column with 12 mL of 8 M HNOs to elute the bulk rubidium and other impurities.
The rubidium can be traced by the presence of co-produced 84Rb and 8°Rb.[7]
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o Elute the purified Sr-85 from the column using 8 mL of 0.05 M HNO:s.

e Conversion to Chloride Form:

o Evaporate the eluent containing Sr-85 to dryness.

o Dissolve the residue in 1 mL of concentrated HCI.

o Evaporate the solution almost to dryness.

e Secondary Purification on Cation Exchange Resin:

o Dissolve the residue from the previous step in 2 mL of 0.1 M HCI.

o

Prepare a column (e.g., 5 mm ID x 40 mm height) packed with Dowex 50W-X8 resin.

Pre-condition the column with 0.1 M HCI.

[¢]

[¢]

Load the Sr-85 solution onto the column.

[e]

Wash the column with 3 M HCI to remove any remaining impurities.

o

Elute the final purified Strontium-85 chloride using 6 M HCI.
e Final Formulation:

o The final eluate containing the purified Sr-85 in 6 M HCI can be evaporated and
reconstituted in a desired concentration of hydrochloric acid (e.g., 0.1 N HCI) for final use.

Quantitative Data for lon Exchange Chromatography
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Parameter Value Reference

) Eichrom Sr Resin (primary),
Resin Type [7]
Dowex 50W-X8 (secondary)

Loading Condition 8 M HNOs [11[7]
_ . . 0.05 M HNOs or deionized
Elution Condition (Sr Resin) [1]1[7]
water

Elution Condition (Dowex

S0W-XE) 6 M HCI [7]
Chemical Yield ~89% [7]
Radionuclidic Purity > 99% [7]
Sr Resin Capacity ~12 mg of Sr per 2 mL column [1]

] ] Quantitative up to 320 mg Ca
Recovery from High Ca Matrix [1]
on a2 mL column

Workflow Diagram for lon Exchange Purification of Sr-85

Click to download full resolution via product page

lon Exchange Purification Workflow for Sr-85

Precipitation Methods

Precipitation offers a simpler, albeit potentially less selective, method for the purification of
Strontium-85. This can be particularly useful for an initial separation of the bulk of the target
material.
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Strontium Carbonate Precipitation

This method relies on the precipitation of strontium as strontium carbonate (SrCOs) from an
agueous solution, leaving the more soluble rubidium salts in the supernatant.

Materials and Reagents:

Dissolved irradiated RbCl target solution

Sodium Carbonate (Na2COs) solution (e.g., 2 M)

Deionized water

Centrifuge and centrifuge tubes

pH meter or indicator paper

Hydrochloric acid for redissolution

Procedure:

» Dissolution: Dissolve the irradiated RbCl target in deionized water.

» Precipitation:

o Heat the solution to approximately 75°C.[4]

o Slowly add 2 M sodium carbonate solution while stirring until precipitation is complete. An
excess of carbonate will help to ensure complete precipitation of strontium.

o Maintain the temperature and stirring for a defined period (e.g., 60 minutes) to allow for
complete precipitation.[4]

e Separation:

o Centrifuge the mixture to pellet the strontium carbonate precipitate.

o Carefully decant the supernatant containing the dissolved rubidium and other soluble
impurities.
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o Wash the precipitate with deionized water and centrifuge again. Repeat the washing step
to remove residual impurities.

o Redissolution:

o Dissolve the purified strontium carbonate precipitate in a minimal amount of hydrochloric
acid to form Strontium-85 chloride.

Suantitat for Strontium Carl S

Parameter Value/Range Reference
Precipitating Agent Sodium Carbonate (Na2COs) [4]
Temperature ~75°C [4]
Precipitation Time 60 minutes [4]
Recovery Yield Up to 97.1% [4]

Sr/Rb concentration ratios of
Separation Efficiency (Sr/Rb) 50,000 to 150,000 achievable [8]

with repeated precipitations.

Logical Diagram for Precipitation Purification
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Decision Flow for Sr-85 Carbonate Precipitation
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Solvent Extraction

Solvent extraction can be an effective method for the separation of Sr-85, particularly in
systems where ion exchange is not feasible. The use of crown ethers as selective complexing
agents for strontium is a key aspect of this technique.

Experimental Protocol: Crown Ether-Based Solvent
Extraction

This protocol provides a general framework for the solvent extraction of Sr-85 from an aqueous
solution.

Materials and Reagents:

Aqueous solution of irradiated RbCl target in dilute nitric acid.

Organic phase: A solution of a crown ether (e.g., dicyclohexano-18-crown-6, DCH18C6) in a
suitable organic solvent (e.g., a mixture of 1,2-dichloroethane and an ionic liquid).[9]

Stripping solution: Dilute nitric acid or deionized water.

Separatory funnels.

Vortex mixer or shaker.

Procedure:

o Extraction:

o

Place the aqueous phase containing Sr-85 and the organic phase in a separatory funnel.

[¢]

Shake vigorously for a set period (e.g., 15 minutes) to ensure equilibrium is reached.[9]

[e]

Allow the phases to separate.

[e]

Collect the organic phase, which now contains the Sr-85-crown ether complex.

e Scrubbing (Optional):
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o The organic phase can be washed with a fresh aqueous solution to remove any co-
extracted impurities.

e Stripping:
o Contact the loaded organic phase with the stripping solution in a clean separatory funnel.
o Shake vigorously to transfer the Sr-85 back into the aqueous phase.
o Collect the aqueous phase containing the purified Sr-85.

» Final Formulation:

o The aqueous phase can be further processed, for example, by evaporation and
redissolution in hydrochloric acid to obtain Strontium-85 chloride.

Quantitative Data for Solvent Extraction

Parameter Value/Range Reference

Dicyclohexano-18-crown-6

Extractant 9]
(DCH18CE6b)
) 1,2-dichloroethane and ionic
Organic Solvent o [9]
liquid mixture
Stripping Agent 2.5 M NH4aNO:s 9]

Up to 93.63% for Rubidium
Single Extraction Efficiency (indicating potential for Sr [9]

separation)

Quality Control and Radionuclidic Purity
Assessment

The final step in the purification process is to ensure the quality of the Strontium-85 chloride
solution. The primary quality control measure is the determination of radionuclidic purity.

Gamma-Ray Spectrometry
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Gamma-ray spectrometry is the most effective method for identifying and quantifying gamma-
emitting radionuclidic impurities.[10]

Procedure:

o Asample of the purified Strontium-85 chloride is placed in a calibrated gamma-ray
spectrometer equipped with a high-purity germanium (HPGe) detector.

e The gamma-ray spectrum is acquired for a sufficient time to obtain good counting statistics.
e The spectrum is analyzed to identify the characteristic gamma-ray peaks of Sr-85 (514 keV).

e The spectrum is also carefully examined for the presence of gamma peaks from potential
impurities, such as isotopes of rubidium (e.g., 8*Rb, 8Rb) or other activation products from
the target and its contaminants.[7]

e The activity of each identified radionuclide is quantified based on its peak area, the detector
efficiency at that energy, and the gamma-ray emission probability.

e The radionuclidic purity is calculated as the percentage of the total activity that is due to Sr-
85.

A radionuclidic purity of greater than 99% is typically required for research and medical
applications.[7]

Workflow for Quality Control

Release for Use
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Quality Control Workflow for Sr-85 Chloride
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Conclusion

The purification of Strontium-85 chloride is a critical process that requires careful selection and
execution of appropriate methods. lon exchange chromatography using strontium-selective
resins offers a highly efficient and reliable method for producing high-purity Sr-85. Precipitation
and solvent extraction methods provide viable alternatives, particularly for initial separation
steps. Rigorous quality control, primarily through gamma-ray spectrometry, is essential to
ensure the final product meets the required specifications for its intended application. This
guide provides the foundational knowledge and detailed protocols to enable researchers and
professionals to successfully purify Strontium-85 chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b084106#purification-methods-for-strontium-85-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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